Cas no 853347-88-3 ((2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 853347-88-3
• MF: C₁₅H₁₅NOS
• MW: 257.350702524185
• CID: 6377084
• PubChem ID: 2146484
• Update Time: 2025-10-21

(2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide
• F1736-0617
• SR-01000014706-1
• (E)-N-(2-ethylphenyl)-3-thiophen-2-ylprop-2-enamide
• 853347-88-3
• AKOS002205266
• (E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)acrylamide
• SR-01000014706
• N-(2-ETHYLPHENYL)-3-(2-THIENYL)-2-PROPENAMIDE

• Inchi： 1S/C15H15NOS/c1-2-12-6-3-4-8-14(12)16-15(17)10-9-13-7-5-11-18-13/h3-11H,2H2,1H3,(H,16,17)/b10-9+
• InChI Key： ZNFUCGHVLXJKPB-MDZDMXLPSA-N
• SMILES： S1C=CC=C1/C=C/C(NC1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 257.08743528g/mol
• Monoisotopic Mass: 257.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.3Ų

Additional information on (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide

(2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 853347-88-3)

(2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 853347-88-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Its molecular structure, which includes a thiophene ring and an ethylphenyl group, contributes to its diverse biological activities and makes it a valuable candidate for further investigation.

The chemical formula of (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide is C₁₄H₁₃NS, and it has a molecular weight of approximately 231.31 g/mol. The compound is known for its stability under standard laboratory conditions and its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. These properties make it suitable for a wide range of experimental protocols, including in vitro and in vivo studies.

Recent research has focused on the pharmacological properties of (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide significantly reduced inflammation in animal models of arthritis, suggesting its therapeutic potential in this area.

In addition to its anti-inflammatory properties, (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The structural diversity of (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide also makes it an attractive target for drug design and optimization. Chemists have explored various modifications to the core structure to enhance its pharmacological properties and improve its bioavailability. For example, the introduction of additional functional groups or changes in the substituents on the thiophene ring can significantly alter the compound's biological activity and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization of this compound as a novel therapeutic agent.

Beyond its therapeutic applications, (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide has also found use in other areas of scientific research. Its unique chemical properties make it a valuable tool for studying biological processes at the molecular level. For instance, researchers have utilized this compound to investigate the role of specific enzymes and receptors in cellular signaling pathways.

In conclusion, (2E)-N-(2-ethylphenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS No. 853347-88-3) is a multifaceted compound with significant potential in both pharmaceutical development and basic scientific research. Its diverse biological activities, coupled with its structural flexibility, make it an exciting candidate for further exploration and application in various fields of chemistry and biology.